Cas no 16555-98-9 (6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one)

6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one structure
16555-98-9 structure
Product Name:6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one
CAS No:16555-98-9
MF:C12H10O4
MW:218.205403804779
MDL:MFCD00585766
CID:1069040
PubChem ID:5977496
Update Time:2025-04-20

6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one
    • 4-methyl-6-acetyl-7-hydroxycoumarin
    • 6-acetyl-7-hydroxy-4-methyl-2H-1-benzopyran-2-one
    • 6-acetyl-7-hydroxy-4-methyl-2H-chromen-2-onea
    • 6-acetyl-7-hydroxy-4-methylcoumarin
    • 7-hydroxy-6-acetyl-4-methylcoumarin
    • AC1O03FX
    • CHEMBL1347672
    • CTK0E5720
    • HMS2469O24
    • NSC749197
    • 6-acetyl-7-hydroxy-4-methyl-coumarin
    • 6-acetyl-7-hydroxy-4-methyl-2-chromenone
    • 6-acetyl-7-hydroxy-4-methylchromen-2-one
    • 6-acetyl-7-hydroxy-4-methyl-chromen-2-one
    • 6-ethanoyl-7-hydroxy-4-methyl-chromen-2-one
    • 2H-1-benzopyran-2-one, 6-acetyl-7-hydroxy-4-methyl-
    • cid_5977496
    • ALBB-012116
    • 16555-98-9
    • BDBM4385
    • AKOS002124260
    • CS-0328579
    • E77566
    • MLS000522130
    • LS-03776
    • DTXSID50421600
    • SR-01000103283-1
    • SMR000132538
    • SCHEMBL11076723
    • AN-829/11697433
    • A882389
    • NSC-749197
    • MFCD00585766
    • SR-01000103283
    • MDL: MFCD00585766
    • Inchi: 1S/C12H10O4/c1-6-3-12(15)16-11-5-10(14)9(7(2)13)4-8(6)11/h3-5,14H,1-2H3
    • InChI Key: AYAFDQIOLUUJHW-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C)C2C=C(C(C)=O)C(=CC1=2)O)=O

Computed Properties

  • Exact Mass: 218.0579
  • Monoisotopic Mass: 218.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6

6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one Security Information

  • HazardClass:IRRITANT

6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one
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Chemenu
CM299998-1g
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abcr
AB407528-500 mg
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abcr
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Chemenu
CM299998-1g
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eNovation Chemicals LLC
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abcr
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6-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one; .
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